2-ethoxy-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H23NO4/c1-3-25-18-11-10-15-7-4-5-9-17(15)19(18)20(23)22-14-21(2,24)13-16-8-6-12-26-16/h4-12,24H,3,13-14H2,1-2H3,(H,22,23)
• InChI Key: WFMCZECOHWEIKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C)(CC3=CC=CO3)O
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol
• CAS No.: 1795484-14-8

Description

2-ethoxy-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-1-naphthamide is a naphthamide derivative characterized by:

• Ethoxy substitution at the 2-position of the naphthalene ring.
• A hydroxy-2-methylpropyl chain linked to the amide nitrogen, further modified with a furan-2-yl group.

Biological Activity

2-ethoxy-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-1-naphthamide is a compound of interest due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

• Molecular Formula : C₁₂H₁₉NO₄
• Molecular Weight : 241.28 g/mol
• CAS Number : 1795298-51-9

Mechanisms of Biological Activity

The biological activity of 2-ethoxy-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-1-naphthamide is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The compound's structure suggests potential for:

• Antioxidant Activity : The furan moiety may contribute to radical scavenging properties.
• Anticancer Properties : Preliminary studies indicate that similar compounds exhibit cytotoxic effects against cancer cell lines, suggesting potential applications in oncology.

Anticancer Activity

A study evaluating derivatives of naphthamide compounds found that modifications in the side chain significantly influenced their anticancer activity. For instance, compounds with furan rings demonstrated enhanced cytotoxicity against various cancer cell lines, indicating that structural features are critical for their biological effectiveness.

Enzyme Inhibition Studies

Research has shown that compounds similar to 2-ethoxy-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-1-naphthamide can inhibit specific enzymes involved in cancer progression. For example, derivatives were tested for their ability to inhibit proteases associated with tumor growth, with some exhibiting IC50 values in the low micromolar range.

Compound	Target Enzyme	IC50 (μM)	Reference
F8-B22	SARS-CoV-2 Mpro	1.55
F8-S43	SARS-CoV-2 Mpro	10.76

Case Studies

• Cytotoxicity Evaluation : In vitro studies on similar naphthamide derivatives showed low cytotoxicity (CC50 > 100 μM) in Vero and MDCK cells, suggesting a favorable safety profile for further development.
• Structure-Activity Relationship (SAR) : Investigations into the SAR revealed that substituents on the naphthalene ring and variations in the furan group significantly impacted the compound's bioactivity. This indicates that careful design of these substituents could optimize therapeutic effects.

Comparison with Similar Compounds

Structural Analog: 2-ethoxy-N-(4-methoxyphenyl)-1-naphthamide (CAS 903087-98-9)

Key Similarities :

• Both compounds share the 2-ethoxy-1-naphthamide backbone , suggesting comparable electronic and steric profiles in the naphthalene region.
  Key Differences :
• Substituent on Amide Nitrogen :
  • The target compound features a hydroxy-methylpropyl chain with a furan-2-yl group , while the analog has a 4-methoxyphenyl group .
  • This difference likely alters solubility (the hydroxy group may enhance hydrophilicity) and target selectivity (the furan’s heterocyclic nature vs. the methoxyphenyl’s aromaticity).
    
    Implications :
• The furan-containing derivative may exhibit unique binding interactions in biological systems, as furan rings are often associated with π-stacking or hydrogen-bonding capabilities .

Relevance to Target Compound :

Functional Group Impact on Bioactivity

• Furan vs. Trifluoromethyl Groups: Compounds like 8-amino-N-(2-hydroxy-2-methylpropyl)-imidazo[1,2-a]pyrazine derivatives () feature trifluoromethyl groups, which enhance metabolic stability and binding affinity to targets like PI3K . The furan-2-yl group in the target compound may offer distinct electronic properties (e.g., increased polarity) but could be less metabolically stable than fluorinated groups.
• However, the absence of trifluoromethyl or deuterated methyl groups (as in ) may limit potency.

Pharmacological Potential and Limitations

While the target compound shares motifs with known bioactive molecules (e.g., PI3K inhibitors in , cerebroprotective pyrazolines in ), its specific activity remains uncharacterized in the provided data. Key gaps include:

• Experimental data on solubility, stability, or receptor binding.
• Direct comparisons with deuterated or fluorinated analogs (e.g., deuterated methyl groups in ).